Cas no 1794941-48-2 (Chrysoeriol-d3)
Chrysoeriol-d3 Chemical and Physical Properties
Names and Identifiers
-
- Chrysoeriol-d3
-
- Inchi: 1S/C16H12O6/c1-21-14-4-8(2-3-10(14)18)13-7-12(20)16-11(19)5-9(17)6-15(16)22-13/h2-7,17-19H,1H3/i1D3
- InChI Key: SCZVLDHREVKTSH-FIBGUPNXSA-N
- SMILES: O1C2C=C(C=C(C=2C(C=C1C1C=CC(=C(C=1)OC([2H])([2H])[2H])O)=O)O)O
Chrysoeriol-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C432822-1mg |
Chrysoeriol-d3 |
1794941-48-2 | 1mg |
$253.00 | 2023-05-18 | ||
| TRC | C432822-10mg |
Chrysoeriol-d3 |
1794941-48-2 | 10mg |
$1918.00 | 2023-05-18 | ||
| TRC | C432822-25mg |
Chrysoeriol-d3 |
1794941-48-2 | 25mg |
$ 4500.00 | 2023-09-08 |
Chrysoeriol-d3 Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Chrysoeriol-d3
Chrysoeriol-d3: A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications
Chrysoeriol-d3, a naturally occurring flavonoid derivative, has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities. This compound, identified by the CAS number 1794941-48-2, is a structural analog of chrysoeriol, a flavone found in various plants. The enantiomer Chrysoeriol-d3 exhibits unique pharmacological properties that make it a promising candidate for therapeutic intervention in several diseases. This article provides an in-depth exploration of the chemical properties, pharmacological effects, and recent advancements in the research of Chrysoeriol-d3.
The chemical structure of Chrysoeriol-d3 consists of a flavone backbone with a hydroxyl group at the 3-position and a double bond at the C2-C3 position. This configuration contributes to its stability and bioavailability, making it an attractive molecule for drug development. The compound's solubility in both water and lipids enhances its potential for oral administration and targeted delivery systems. Recent studies have highlighted the role of Chrysoeriol-d3 in modulating various cellular pathways, including antioxidant, anti-inflammatory, and anti-cancer mechanisms.
In terms of pharmacological activity, Chrysoeriol-d3 has demonstrated remarkable efficacy in preclinical studies. Its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 has been well-documented. These findings suggest that Chrysoeriol-d3 could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant properties have been linked to its potential in mitigating oxidative stress-induced damage, which is a common feature in neurodegenerative diseases like Alzheimer's and Parkinson's.
One of the most intriguing aspects of Chrysoeriol-d3 is its impact on cancer cell proliferation and survival. Research has shown that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Furthermore, it has been observed to inhibit the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL. These findings have prompted investigations into its potential as a chemotherapeutic adjuvant or standalone treatment for certain types of cancer. The combination of Chrysoeriol-d3 with conventional chemotherapeutic agents may enhance their efficacy while reducing side effects.
The pharmacokinetics of Chrysoeriol-d3 have also been extensively studied. Its bioavailability is influenced by factors such as dosage form, route of administration, and metabolic pathways. Studies indicate that oral administration results in moderate absorption with peak plasma concentrations occurring within 2-4 hours post-dose. The compound undergoes extensive metabolism via Phase I and Phase II enzymatic processes, primarily involving cytochrome P450 enzymes and glucuronidation. Understanding these metabolic pathways is crucial for optimizing therapeutic dosing and minimizing potential drug-drug interactions.
Emerging research also suggests that Chrysoeriol-d3 may have neuroprotective effects. In animal models of neurodegeneration, it has been shown to reduce oxidative damage to neurons and protect against excitotoxicity. These findings are particularly promising given the growing prevalence of neurodegenerative disorders worldwide. Further clinical trials are needed to validate these observations and establish Chrysoeriol-d3 as a viable therapeutic option for patients suffering from these conditions.
The role of Chrysoeriol-d3 in cardiovascular health is another area of active investigation. Studies have indicated that this compound can improve endothelial function by upregulating nitric oxide synthase (NOS) activity. This effect contributes to vasodilation and reduced blood pressure levels, making it a potential candidate for managing hypertension and related cardiovascular complications. Additionally, its anti-inflammatory properties may help reduce atherosclerosis progression by modulating lipid profiles and inhibiting inflammatory responses within the vascular wall.
The safety profile of Chrysoeriol-d3 has been assessed through multiple preclinical studies conducted on various animal models. These studies have reported no significant toxicities at doses comparable to those expected for human therapeutic use. However, long-term studies are necessary to fully characterize any potential adverse effects associated with chronic administration. The compound's favorable safety profile combined with its diverse biological activities positions it as an attractive candidate for further clinical development.
In conclusion, Chrysoeriol-d3 represents a promising natural product with significant therapeutic potential across multiple disease areas. Its unique chemical structure contributes to its stability, bioavailability, and diverse pharmacological effects. Emerging research highlights its role in modulating inflammatory responses, inducing apoptosis in cancer cells, protecting against neurodegeneration, improving cardiovascular health, and more. While further clinical trials are needed to confirm these findings in human populations, the current body of evidence suggests that Chrysoeriol-d3 could be a valuable addition to the arsenal of therapeutic agents available for treating various diseases.
1794941-48-2 (Chrysoeriol-d3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)